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Compound of Interest

Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335 Get Quote

Topic: Use of Cobalt-Dysprosium Alloys in Magnetostrictive Devices Audience: Researchers,

scientists, and drug development professionals.

Introduction:

Magnetostriction is a property of ferromagnetic materials that causes them to change their

shape or dimensions during the process of magnetization. This effect is harnessed in a variety

of devices, including sensors, actuators, and transducers. Cobalt-dysprosium (Co-Dy) based

alloys are a class of materials that exhibit significant magnetostrictive properties. The addition

of the rare-earth element dysprosium to cobalt-containing alloys can enhance the magneto-

crystalline anisotropy, which is a key factor in achieving large magnetostriction. While a specific

"Cobalt-Dysprosium (1/3)" alloy is not extensively documented in the reviewed literature,

various compositions of Co-Dy and related ternary/quaternary alloys have been investigated for

their magnetostrictive capabilities. These materials are of interest for applications requiring

precise control of strain or displacement in response to a magnetic field.

This document provides an overview of the application of cobalt-dysprosium-containing alloys

in magnetostrictive devices, summarizing key performance data and outlining typical

experimental protocols for their synthesis and characterization. The information is compiled

from various scientific sources to aid researchers in understanding and utilizing these

advanced materials.
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The magnetostrictive properties of cobalt-dysprosium based materials can vary significantly

with composition, crystal structure, and processing methods. The following tables summarize

key quantitative data from the literature for various Co-Dy containing alloys.

Table 1: Magnetostrictive Properties of Dysprosium-Doped Cobalt Ferrites

Material
Composition

Synthesis
Method

Maximum
Magnetostricti
on (λ)

Strain
Sensitivity
(dλ/dH)

Reference

Co₀.₈Fe₂.₂₋ₓDyₓ

O₄ (x=0.025)

Sol-gel auto-

combustion
-

~1.432 nm/A (for

H ≤ 1000 Oe)
[1]

Co₀.₈Fe₂.₂₋ₓDyₓ

O₄ (x=0.050)

Sol-gel auto-

combustion

166 ppm (at H =

3300 Oe)
- [2]

Co₀.₈Fe₂.₂₋ₓDyₓ

O₄ (x=0.075)

Sol-gel auto-

combustion
-

~0.615 nm/A (for

H ≤ 1000 Oe)
[2][3]

Table 2: Magnetic Properties of Dysprosium-Doped Cobalt Ferrites

Material
Compositio
n

Synthesis
Method

Saturation
Magnetizati
on (Ms)

Coercivity
(Hc)

Curie
Temperatur
e (Tc)

Reference

Co₁₋ₓDyₓFe₂

O₄ (x=0.05)

Co-

precipitation

Decreased

compared to

undoped

Increased by

150%

compared to

undoped

Decreased

with doping
[4]

CoFe₂₋ₓDyₓ

O₄ (single

crystal)

Flux method

Lower than

pure

CoFe₂O₄

Lower than

pure

CoFe₂O₄

- [3]

Table 3: Properties of Other Cobalt-Containing Magnetostrictive Alloys
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Material
Composition

Fabrication
Method

Maximum
Magnetostricti
on (λ)

Piezomagnetic
Constant (d₃₃)

Reference

Fe₃₀Co₇₀

Additive

Manufacturing

(DED)

>137 ppm ~340 pm/A [5]

Tb₀.₂₃Dy₀.₂₇Ho₀.₅

Fe₂₋ₓCoₓ
Arc Melting

High in low fields

(H≤2kOe)
- [6]

Experimental Protocols
Detailed experimental protocols are crucial for reproducing and building upon existing

research. Below are synthesized protocols for the preparation and characterization of cobalt-

dysprosium based magnetostrictive materials.

Protocol 1: Synthesis of Dysprosium-Doped Cobalt
Ferrite Nanoparticles via Co-precipitation
Objective: To synthesize Co₁₋ₓDyₓFe₂O₄ nanoparticles with controlled stoichiometry.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

Dysprosium(III) nitrate pentahydrate (Dy(NO₃)₃·5H₂O)

Sodium hydroxide (NaOH)

Deionized water

Acetone

Equipment:
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Beakers and graduated cylinders

Magnetic stirrer with heating plate

pH meter

Centrifuge

Furnace

Mortar and pestle

Procedure:

Prepare aqueous solutions of Co(NO₃)₂·6H₂O, Fe(NO₃)₃·9H₂O, and Dy(NO₃)₃·5H₂O in

stoichiometric amounts.

Mix the nitrate solutions in a beaker and stir vigorously.

Slowly add a NaOH solution to the mixture while continuously stirring to induce precipitation.

Monitor the pH and maintain it at a desired level (typically > 10).

Age the resulting precipitate by stirring for a specified time (e.g., 1 hour) at an elevated

temperature (e.g., 80°C).[4]

Wash the precipitate several times with deionized water and then with acetone to remove

residual ions. Centrifuge the mixture after each wash to separate the nanoparticles.

Dry the washed powder in an oven at a suitable temperature (e.g., 100°C) overnight.

Calcine the dried powder in a furnace at a high temperature (e.g., 900°C) for several hours

to form the final crystalline spinel structure.

Grind the calcined powder using a mortar and pestle to obtain fine nanoparticles.

Protocol 2: Characterization of Magnetostrictive
Properties
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Objective: To measure the magnetostriction of the synthesized material.

Equipment:

Strain gauge

Wheatstone bridge

Electromagnet with power supply

Gaussmeter

Data acquisition system

Procedure:

Press the synthesized powder into a pellet of suitable dimensions (e.g., 10 mm diameter)

using a hydraulic press.

Sinter the pellet at a high temperature to achieve high density.

Attach a strain gauge to the surface of the sintered pellet.

Place the sample with the attached strain gauge in the electromagnet.

Connect the strain gauge to a Wheatstone bridge to measure the change in resistance,

which is proportional to the strain.

Apply a varying magnetic field to the sample using the electromagnet. Measure the magnetic

field strength using a Gaussmeter.

Record the strain (magnetostriction) as a function of the applied magnetic field.

The strain sensitivity (dλ/dH) can be calculated from the slope of the magnetostriction versus

magnetic field curve in the linear region.[1][3]
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Experimental Workflow for Synthesis and
Characterization

Start: Material Synthesis

Mixing of Precursors
(Nitrate Solutions)

Co-precipitation
(Addition of NaOH)

Washing and Drying

Calcination

Material Characterization

XRD
(Phase and Structure)

SEM
(Morphology)

VSM
(Magnetic Properties)

Magnetostriction Measurement
(Strain Gauge) Device Fabrication

Actuator Assembly

Device Performance Testing

End: Application
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Click to download full resolution via product page

Caption: Workflow for synthesis and characterization of Co-Dy magnetostrictive materials.

Logical Relationship for Magnetostrictive Actuator
Application

Input Signal
(Electrical Current)

Magnetic Field Generation
(Solenoid)

drives Magnetostrictive Material
(Co-Dy Alloy)

induces Mechanical Strain
(Magnetostriction)

undergoes Output
(Displacement/Force)

produces
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Caption: Principle of a magnetostrictive actuator using a Co-Dy alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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